![molecular formula C18H20N2O2 B4388307 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-methoxyphenyl)acetamide](/img/structure/B4388307.png)
2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-methoxyphenyl)acetamide
Overview
Description
Synthesis Analysis
The synthesis of isoquinoline derivatives often involves complex reactions aiming for high purity and yield. One practical route to isoquinoline derivatives includes the cyclization of amino phenylethanone with dimethylformamide dimethylacetal, achieving a product with >99% purity through a five-step process (Ma Wenpeng et al., 2014). Another method involves the Bischler-Napieralski reaction, leading to methoxy-indolo[2,1-a]isoquinolines with significant cytostatic activity (R. Ambros et al., 1988).
Molecular Structure Analysis
Isoquinoline derivatives exhibit varied molecular structures, influencing their chemical and biological properties. The structural aspects of amide-containing isoquinoline derivatives have been studied, showing that their interactions with acids and guest molecules affect their crystalline structure and fluorescence properties (A. Karmakar et al., 2007).
Chemical Reactions and Properties
Isoquinoline compounds undergo a range of chemical reactions, including cyclizations and reactions with bases, leading to diverse structures. For instance, (Z)-2-(2H-Isoquinolin-1-ylidene)acetamides were synthesized through iodine-mediated cyclization, demonstrating the versatility of isoquinoline chemistry (K. Kobayashi et al., 2007).
Mechanism of Action
properties
IUPAC Name |
2-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(2-methoxyphenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c1-22-17-9-5-4-8-16(17)19-18(21)13-20-11-10-14-6-2-3-7-15(14)12-20/h2-9H,10-13H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AISZHJMSACKXQH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CN2CCC3=CC=CC=C3C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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